2'-Deoxy-5-sulfanyluridine 5'-(dihydrogen phosphate)

• Molecular Formula: C9H13N2O8PS
• Molecular Weight: 340.25 g/mol
• IUPAC Name: [(2R,3S,5R)-5-(2,4-dioxo-5-sulfanylpyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C9H13N2O8PS/c12-4-1-7(19-5(4)3-18-20(15,16)17)11-2-6(21)8(13)10-9(11)14/h2,4-5,7,12,21H,1,3H2,(H,10,13,14)(H2,15,16,17)/t4-,5+,7+/m0/s1
• InChI Key: QMONXJFWUJBENE-HBPOCXIASA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)S)COP(=O)(O)O)O
• Canonical SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)S)COP(=O)(O)O)O
• CAS No.: 61366-71-0

Description

2’-Deoxy-5-sulfanyluridine 5’-(dihydrogen phosphate) is a chemical compound belonging to the class of pyrimidine nucleotides It is a derivative of uridine, where the hydroxyl group at the 2’ position is replaced by a hydrogen atom, and a sulfanyl group is attached to the 5’ position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’-Deoxy-5-sulfanyluridine 5’-(dihydrogen phosphate) typically involves the following steps:

Starting Material: The synthesis begins with 2’-deoxyuridine.

Sulfanylation: The 5’ position of the uridine is modified by introducing a sulfanyl group. This can be achieved using thiolating agents under controlled conditions.

Phosphorylation: The final step involves the phosphorylation of the 5’ hydroxyl group to form the dihydrogen phosphate ester. This is usually done using phosphorylating agents like phosphorus oxychloride (POCl3) or phosphoric acid derivatives.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis: Large quantities of starting materials are used.

Optimization of Reaction Conditions: Reaction conditions such as temperature, pH, and solvent are optimized for maximum yield.

Purification: The final product is purified using techniques like crystallization, chromatography, or recrystallization to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

2’-Deoxy-5-sulfanyluridine 5’-(dihydrogen phosphate) undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the sulfanyl group.

Substitution: The sulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide (H2O2), m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogenating agents, nucleophiles like amines or alcohols.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: De-sulfanylated uridine derivatives.

Substitution Products: Various substituted uridine derivatives depending on the nucleophile used.

Scientific Research Applications

2’-Deoxy-5-sulfanyluridine 5’-(dihydrogen phosphate) has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its role in nucleic acid metabolism and potential as a nucleotide analog.

Medicine: Investigated for its potential as an antiviral or anticancer agent due to its ability to interfere with nucleic acid synthesis.

Industry: Used in the production of nucleotide-based pharmaceuticals and biochemical reagents.

Mechanism of Action

The mechanism of action of 2’-Deoxy-5-sulfanyluridine 5’-(dihydrogen phosphate) involves its incorporation into nucleic acids, where it can interfere with normal nucleic acid synthesis and function. The sulfanyl group can form covalent bonds with nucleophilic sites in enzymes or nucleic acids, leading to inhibition of their activity. This compound targets pathways involved in DNA and RNA synthesis, making it a potential therapeutic agent.

Comparison with Similar Compounds

Similar Compounds

2’-Deoxyuridine 5’-(dihydrogen phosphate): Lacks the sulfanyl group, making it less reactive.

2’-Deoxy-5-formyluridine 5’-(dihydrogen phosphate): Contains a formyl group instead of a sulfanyl group, leading to different reactivity and applications.

2’-Deoxy-5-(hydroxymethyl)uridine 5’-(dihydrogen phosphate): Contains a hydroxymethyl group, which affects its chemical properties and biological activity.

Uniqueness

2’-Deoxy-5-sulfanyluridine 5’-(dihydrogen phosphate) is unique due to the presence of the sulfanyl group, which imparts distinct chemical reactivity and potential biological activity. This makes it a valuable compound for research and potential therapeutic applications.